7-(2-methoxyphenyl)-6-(3,4,5-trimethoxyphenyl)-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 11-(2-methoxyphenyl)-9-(3,4,5-trimethoxyphenyl)-8-oxa-12,13,15,17-tetrazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,13,15-hexaene
• InChI: InChI=1S/C28H26N4O5/c1-33-19-11-7-6-10-18(19)25-23-24(31-28-29-15-30-32(25)28)17-9-5-8-12-20(17)37-26(23)16-13-21(34-2)27(36-4)22(14-16)35-3/h5-15,25-26H,1-4H3,(H,29,30,31)
• InChI Key: MQOUMVFEVIALKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2C3=C(C4=CC=CC=C4OC3C5=CC(=C(C(=C5)OC)OC)OC)NC6=NC=NN26
• Molecular Formula: C28H26N4O5
• Molecular Weight: 498.5 g/mol
• CAS No.: 868147-78-8

Description

7-(2-methoxyphenyl)-6-(3,4,5-trimethoxyphenyl)-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C28H26N4O5 and its molecular weight is 498.539. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization and Antimicrobial Activities

Research has demonstrated the antimicrobial potential of chromene molecules, including derivatives similar to the specified compound. For instance, Okasha et al. (2016) synthesized three new series of chromene molecules, including 2-substituted 14-(4-halophenyl)-12-methoxy-14H-benzo[h]chromeno[3,2-e][1,2,4]-triazolo[1,5-c]pyrimidines, which were evaluated for their in vitro antimicrobial activity. The study found that these compounds exhibited promising antibacterial activities against some tested microorganisms, highlighting the structural-activity relationship (SAR) that supports their potent antimicrobial activity (Okasha et al., 2016).

Synthesis of Novel Derivatives

Wang et al. (2014) focused on the synthesis of novel 9,9-dimethyl-8,12-dihydro-9H-chromeno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-11(10H)-one derivatives. This research highlights the methodology for creating derivatives of the specified compound through reactions involving triethyl orthoformate or aromatic aldehydes with chromeno[2,3-d]pyrimidine derivatives. The synthesized compounds were further characterized by single-crystal X-ray diffraction analysis (Wang et al., 2014).

Biological and Antitumor Activities

Another area of research involves evaluating the biological activities of these compounds, including their antitumor potential. For example, novel [1,2,4]triazolo[1,5-a]pyrimidine derivatives, possessing 3,4,5-trimethoxylphenyl groups, have been synthesized and evaluated for their antitumor activity. These compounds demonstrated potent antitumor activity in vitro against various cancer cell lines, indicating their potential as anticancer agents. The most active analogues significantly induced cell cycle arrest and affected cell morphology and microtubule networks, suggesting a mechanism involving tubulin polymerization inhibition (Yang et al., 2019).